Cas no 2340294-29-1 (Ethyl 3-(5-chloropyridin-3-yl)-3-oxopropanoate)

• Product Name: Ethyl 3-(5-chloropyridin-3-yl)-3-oxopropanoate
• CAS No: 2340294-29-1
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• MDL: MFCD31916192
• CID: 4783037
• Update Time: 2025-06-08

Ethyl 3-(5-chloropyridin-3-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(5-chloropyridin-3-yl)-3-oxopropanoate

• MDL： MFCD31916192
• Inchi： 1S/C10H10ClNO3/c1-2-15-10(14)4-9(13)7-3-8(11)6-12-5-7/h3,5-6H,2,4H2,1H3
• InChI Key： PYPFHFZVJLZRRM-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)C(CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• XLogP3: 1.6
• Topological Polar Surface Area: 56.3

Additional information on Ethyl 3-(5-chloropyridin-3-yl)-3-oxopropanoate

Ethyl 3-(5-chloropyridin-3-yl)-3-oxopropanoate (CAS No. 2340294-29-1): A Comprehensive Overview

Ethyl 3-(5-chloropyridin-3-yl)-3-oxopropanoate, identified by its CAS number 2340294-29-1, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of a 5-chloropyridine moiety and an ester group makes it a versatile intermediate for various biochemical pathways.

The compound's structure, characterized by a propanoate ester linked to a pyridine ring substituted with a chlorine atom, positions it as a valuable building block in medicinal chemistry. The 5-chloropyridin-3-yl group is particularly noteworthy, as it introduces electronic and steric properties that can influence the reactivity and binding affinity of the molecule. This feature has been explored in recent studies aiming to develop novel pharmacophores for therapeutic intervention.

In the context of modern pharmaceutical research, Ethyl 3-(5-chloropyridin-3-yl)-3-oxopropanoate has been investigated for its role in synthesizing bioactive molecules. The ester functionality provides a site for further derivatization, enabling chemists to modify the compound's properties for specific applications. For instance, researchers have utilized this compound to develop inhibitors targeting various enzymatic pathways involved in diseases such as cancer and inflammation.

Recent advancements in computational chemistry have further highlighted the significance of Ethyl 3-(5-chloropyridin-3-yl)-3-oxopropanoate. Molecular modeling studies have demonstrated that the compound can interact with biological targets in multiple ways, suggesting its potential as a scaffold for drug design. The chlorine atom on the pyridine ring enhances the compound's lipophilicity, which is often a critical factor in drug absorption and distribution.

The pharmaceutical industry has shown particular interest in this compound due to its structural features. The combination of a heterocyclic ring system and an ester group offers a balance of flexibility and reactivity, making it suitable for diverse synthetic strategies. Researchers have reported successful applications of Ethyl 3-(5-chloropyridin-3-yl)-3-oxopropanoate in the synthesis of small-molecule drugs with promising preclinical results.

One notable area of research involves the use of Ethyl 3-(5-chloropyridin-3-yl)-3-oxopropanoate in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By targeting these enzymes, researchers aim to develop therapeutic agents that can modulate cellular processes and alleviate disease symptoms. The structural attributes of Ethyl 3-(5-chloropyridin-3-yl)-3-oxopropanoate make it an attractive candidate for this purpose.

In addition to its applications in drug development, Ethyl 3-(5-chloropyridin-3-yl)-3-oxopropanoate has been explored in materials science. Its unique chemical properties have been leveraged to create novel polymers and coatings with enhanced performance characteristics. These materials exhibit improved stability and functionality, making them suitable for industrial applications.

The synthesis of Ethyl 3-(5-chloropyridin-3-yl)-3-oxopropanoate involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. The process typically involves condensation reactions followed by functional group transformations, showcasing the versatility of this intermediate.

The safety profile of Ethyl 3-(5-chloropyridin-3-yl)-3-oxopropanoate is another important consideration. While not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure safe laboratory practices. Researchers are advised to conduct thorough risk assessments before working with this compound, taking into account its reactivity and potential interactions with other chemicals.

The future prospects of Ethyl 3-(5-chloropyridin-3-yl)-3-oxopropanoate are promising, with ongoing research expected to uncover new applications and derivatives. As computational tools become more sophisticated, the ability to predict and design molecular interactions will continue to grow, further expanding the potential uses of this compound in pharmaceuticals and beyond.